Cas no 1361510-61-3 (2-(3,4,5-Trichlorophenyl)nicotinic acid)

• Product Name: 2-(3,4,5-Trichlorophenyl)nicotinic acid
• CAS No: 1361510-61-3
• MF: C₁₂H₆Cl₃NO₂
• MW: 302.540540218353
• CID: 4967206
• Update Time: 2025-10-28

2-(3,4,5-Trichlorophenyl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3,4,5-Trichlorophenyl)nicotinic acid

• Inchi： 1S/C12H6Cl3NO2/c13-8-4-6(5-9(14)10(8)15)11-7(12(17)18)2-1-3-16-11/h1-5H,(H,17,18)
• InChI Key： AZJJUZRCSUZHKN-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)C1C(C(=O)O)=CC=CN=1)Cl)Cl

Computed Properties

• Exact Mass: 300.946412 g/mol
• Monoisotopic Mass: 300.946412 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 50.2
• Molecular Weight: 302.5

Additional information on 2-(3,4,5-Trichlorophenyl)nicotinic acid

Comprehensive Overview of 2-(3,4,5-Trichlorophenyl)nicotinic acid (CAS No. 1361510-61-3): Properties, Applications, and Research Insights

2-(3,4,5-Trichlorophenyl)nicotinic acid (CAS No. 1361510-61-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound, characterized by a nicotinic acid moiety linked to a 3,4,5-trichlorophenyl group, exhibits versatile chemical properties that make it valuable for synthetic applications. Researchers are increasingly exploring its potential as a building block for drug discovery and crop protection agents, aligning with current trends in sustainable chemistry and precision agriculture.

The molecular structure of 2-(3,4,5-Trichlorophenyl)nicotinic acid combines the electron-withdrawing effects of trichlorophenyl with the hydrogen-bonding capacity of the carboxylic acid group. This duality enables interactions with biological targets, a property leveraged in medicinal chemistry for designing enzyme inhibitors. Recent studies highlight its relevance in addressing antimicrobial resistance (AMR), a critical global health challenge, by serving as a precursor for novel antibiotic scaffolds. Its CAS No. 1361510-61-3 is frequently searched in academic databases, reflecting growing interest in halogenated aromatic compounds.

From an industrial perspective, this compound's role in green chemistry initiatives is noteworthy. The 3,4,5-trichlorophenyl segment contributes to metabolic stability in agrochemicals, reducing environmental persistence—a key concern in modern pesticide development. Manufacturers are optimizing synthetic routes to improve yields while minimizing hazardous byproducts, responding to stringent REACH regulations and industry demands for eco-friendly processes. Analytical techniques like HPLC-MS and NMR spectroscopy are essential for quality control during production.

Emerging applications of 2-(3,4,5-Trichlorophenyl)nicotinic acid extend to material science, where its aromatic system facilitates π-stacking in conductive polymers. This aligns with searches for "halogenated organic semiconductors," a trending topic in renewable energy technologies. The compound's thermal stability (verified via TGA analysis) makes it suitable for high-performance coatings, addressing needs in electronic device encapsulation.

Ongoing research explores structure-activity relationships (SAR) of derivatives containing the nicotinic acid-trichlorophenyl framework. Computational chemistry studies utilizing molecular docking predict binding affinities with biological targets, accelerating hit-to-lead optimization in drug discovery pipelines. Patent analyses reveal increasing filings involving this scaffold, particularly for kinase inhibitors and herbicide safeners, reflecting its cross-industry utility.

Quality standards for CAS No. 1361510-61-3 require rigorous impurity profiling, with ICH guidelines specifying limits for residual solvents and heavy metals. Suppliers now provide detailed COA (Certificate of Analysis) documentation, responding to pharmaceutical industry demands for transparency. Storage recommendations typically specify inert atmospheres to preserve the compound's stability, a frequent query among laboratory users.

The environmental fate of 2-(3,4,5-Trichlorophenyl)nicotinic acid derivatives is an active research area, with biodegradation studies employing LC-MS/MS to track metabolite formation. This addresses the green chemistry principle of designing degradable chemicals, a priority for regulatory bodies worldwide. Such studies often appear in searches combining "halogenated aromatic biodegradation" and "advanced oxidation processes."

In analytical chemistry, this compound serves as a reference standard for method development due to its distinct UV-Vis absorption profile. Laboratories performing environmental monitoring utilize it to calibrate systems detecting chlorinated aromatics, linking to concerns about emerging contaminants in water systems. The 3,4,5-trichloro substitution pattern provides characteristic fragmentation patterns in mass spectrometry, aiding compound identification.

Future directions for 1361510-61-3 research include exploring its potential in metal-organic frameworks (MOFs) for gas storage applications, and as a template for fluorescence probes in bioimaging. These cutting-edge applications respond to searches for "functionalized aromatic compounds in nanotechnology," demonstrating how traditional chemical scaffolds find new roles in advanced technologies.